Cas no 921870-44-2 (N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide)

• Product Name: N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide
• CAS No: 921870-44-2
• MF: C₂₂H₂₀N₂O₆S₂
• MW: 472.534003257751
• CID: 6302974
• PubChem ID: 41645336
• Update Time: 2025-07-09

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide
• AKOS024631381
• 921870-44-2
• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(4-methoxybenzenesulfonyl)propanamide
• F2252-0160
• N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide
• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)sulfonylpropanamide

• Inchi： 1S/C22H20N2O6S2/c1-28-15-6-8-16(9-7-15)32(26,27)11-10-20(25)24-22-23-17(13-31-22)19-12-14-4-3-5-18(29-2)21(14)30-19/h3-9,12-13H,10-11H2,1-2H3,(H,23,24,25)
• InChI Key： UTXJRAVHACEHJB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CCC(NC1=NC(=CS1)C1=CC2C=CC=C(C=2O1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 472.07627871g/mol
• Monoisotopic Mass: 472.07627871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 144Ų

Additional information on N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide

Comprehensive Overview of N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide (CAS No. 921870-44-2)

The compound N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide (CAS No. 921870-44-2) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a benzofuran moiety, a thiazole ring, and a methoxybenzenesulfonyl group makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to the development of novel therapeutics.

One of the key features of this compound is its multi-functional scaffold, which allows for interactions with a wide range of biological targets. The benzofuran component is known for its presence in numerous bioactive molecules, often contributing to antimicrobial, anti-inflammatory, and anticancer properties. The thiazole ring, on the other hand, is a common motif in drugs targeting metabolic disorders and infectious diseases. When combined with the methoxybenzenesulfonyl group, the molecule exhibits enhanced solubility and bioavailability, which are critical factors in drug development.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and modulators of protein-protein interactions. This trend aligns with the potential applications of N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide. For instance, its structural attributes suggest it could be explored for targeting enzymes involved in inflammatory responses or cellular signaling pathways. Such investigations are particularly relevant given the current focus on precision medicine and personalized therapeutics.

The synthesis of CAS No. 921870-44-2 involves a series of carefully optimized steps to ensure high yield and purity. Key intermediates include 7-methoxy-1-benzofuran-2-carboxylic acid and 2-aminothiazole derivatives, which are coupled under controlled conditions to form the final product. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm the compound's identity and purity, making it suitable for further pharmacological studies.

From a commercial perspective, the demand for novel bioactive compounds like this one is driven by the pharmaceutical industry's need for innovative drug candidates. With the rise of AI-driven drug discovery and high-throughput screening, molecules such as N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide are increasingly being evaluated in silico before moving to in vitro and in vivo testing. This approach not only accelerates the drug development process but also reduces costs associated with experimental failures.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the structural similarity to known neuroprotective agents, researchers are exploring whether this molecule could mitigate oxidative stress or inhibit protein aggregation, which are hallmarks of conditions like Alzheimer's and Parkinson's diseases. Such studies are part of a broader effort to address the global burden of age-related neurological disorders.

In summary, N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methoxybenzenesulfonyl)propanamide (CAS No. 921870-44-2) represents a fascinating example of modern medicinal chemistry. Its multifaceted structure and potential therapeutic applications make it a subject of ongoing research, particularly in the context of targeted drug design and biomolecular interactions. As scientific advancements continue to unfold, this compound may well emerge as a key player in the next generation of pharmaceuticals.